Cas no 5174-30-1 (Threonine, 3-methyl-)

• Product Name: Threonine, 3-methyl-
• CAS No: 5174-30-1
• MF: C₅H₁₁NO₃
• MW: 133.145741701126
• CID: 385051
• PubChem ID: 277794
• Update Time: 2025-04-19

Threonine, 3-methyl- Chemical and Physical Properties

Names and Identifiers

• Threonine, 3-methyl-
• 2-Amino-3-hydroxy-3-methylbutyric acid
• 3-Hydroxy-DL-valine
• SY026435
• AKOS017343023
• L4786DPH4X
• 3-Hydroxy-3-methyl-2-aminobutanoic acid
• (R,S)-2-Amino-3-hydroxy-3-methylbutanoic acid
• 3-Methyl-DL-threonine
• NSC-126808
• SCHEMBL223813
• PB42135
• SY026436
• EN300-1168636
• DL-.BETA.-HYDROXYVALINE
• FT-0602673
• 2-amino-3-hydroxy-3-methylbutanoicacid
• (2S)-2-amino-3-hydroxy-3-methyl-butanoic acid
• 2280-28-6
• 2-amino-3-hydroxy-3-methylbutanoic acid
• DL-Threonine, 3-methyl-
• PD166000
• MFCD00145211
• A816363
• (R)-(-)-2-Amino-3-Hydroxy-3-Methylbutanoic Acid
• 2-amino-3-hydroxy-3-methyl-butanoic acid
• UNII-L4786DPH4X
• FT-0634179
• NSC126808
• MFCD00800535
• DL-beta-Hydroxyvaline
• SY026434
• FT-0649329
• 5174-30-1
• AS-31817
• MFCD00145237

• Inchi： 1S/C5H11NO3/c1-5(2,9)3(6)4(7)8/h3,9H,6H2,1-2H3,(H,7,8)
• InChI Key： LDRFQSZFVGJGGP-UHFFFAOYSA-N
• SMILES： OC(C)(C)C(C(=O)O)N

Computed Properties

• Exact Mass: 133.07400
• Monoisotopic Mass: 133.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.8
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• PSA: 83.55000
• LogP: -0.13050

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Valine and derivatives